4-iodo-2,5,7-trinitrofluoren-9-one;1-methylbenzo[a]anthracene

• CAS No.: 916-94-9
• Molecular Formula: C32H18IN3O7
• Molecular Weight: 683.4 g/mol
• IUPAC Name: 4-iodo-2,5,7-trinitrofluoren-9-one;1-methylbenzo[a]anthracene
• InChI: InChI=1S/C19H14.C13H4IN3O7/c1-13-5-4-8-14-9-10-17-11-15-6-2-3-7-16(15)12-18(17)19(13)14;14-9-3-5(15(19)20)1-7-11(9)12-8(13(7)18)2-6(16(21)22)4-10(12)17(23)24/h2-12H,1H3;1-4H
• InChI Key: DCKGEIAXDYIJQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C=CC3=CC4=CC=CC=C4C=C32.C1=C(C=C(C2=C1C(=O)C3=C2C(=CC(=C3)[N+](=O)[O-])I)[N+](=O)[O-])[N+](=O)[O-]

Description

4-iodo-2,5,7-trinitrofluoren-9-one;1-methylbenzo[a]anthracene is a complex organic compound with the molecular formula C32H18IN3O7 and a molecular weight of 683.406 g/mol . This compound is known for its unique structure, which includes an iodine atom and multiple nitro groups attached to a fluorenone core, along with a methylbenzo[a]anthracene moiety . It has a boiling point of 626.3°C at 760 mmHg and a flash point of 332.5°C .

Preparation Methods

The synthesis of 4-iodo-2,5,7-trinitrofluoren-9-one;1-methylbenzo[a]anthracene involves multiple steps, typically starting with the iodination of fluorenone followed by nitration. The reaction conditions often require the use of strong acids and oxidizing agents to introduce the nitro groups . Industrial production methods may involve large-scale nitration and iodination processes, ensuring high yields and purity of the final product .

Chemical Reactions Analysis

4-iodo-2,5,7-trinitrofluoren-9-one;1-methylbenzo[a]anthracene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under strong oxidizing conditions, leading to the formation of different oxidation products.

Reduction: Reduction reactions can convert the nitro groups to amino groups, significantly altering the compound’s properties.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common reagents used in these reactions include strong acids, bases, and oxidizing agents. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

4-iodo-2,5,7-trinitrofluoren-9-one;1-methylbenzo[a]anthracene has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound’s unique structure makes it a subject of study in biological research, particularly in understanding its interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for certain diseases.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-iodo-2,5,7-trinitrofluoren-9-one;1-methylbenzo[a]anthracene involves its interaction with molecular targets and pathways within cells. The nitro groups and iodine atom play crucial roles in its reactivity and interactions. The compound can bind to specific proteins and enzymes, affecting their function and leading to various biological effects .

Comparison with Similar Compounds

4-iodo-2,5,7-trinitrofluoren-9-one;1-methylbenzo[a]anthracene can be compared with other similar compounds such as:

2,4,7-trinitrofluoren-9-one: Lacks the iodine atom and methylbenzo[a]anthracene moiety, resulting in different chemical and biological properties.

1-methylbenzo[a]anthracene: Does not contain the fluorenone core or nitro groups, leading to distinct reactivity and applications.